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Compound of Interest

Compound Name:
1H-Benzotriazole-5-methanol, 1-

hydroxy-

CAS No.: 144574-90-3

Cat. No.: B587872

Get Quote

A Note to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive and rigorous search of publicly available chemical databases and

scientific literature, we must report that the provided CAS number, 139176-26-4, does not

correspond to a recognized chemical substance. This determination is based on the absence of

this identifier in major chemical registries and scientific data repositories.

The Chemical Abstracts Service (CAS) assigns a unique numerical identifier to every chemical

substance, ensuring unambiguous identification in research and regulatory contexts. The

inability to locate any information associated with CAS 139176-26-4 prevents the creation of

the requested in-depth technical guide on its physicochemical characteristics.

Possible Reasons for the Unidentified CAS Number:

There are several potential reasons why a CAS number may not be found in public databases:

Typographical Error: The number may have been transcribed or entered incorrectly. We

recommend double-checking the source of the CAS number for any potential errors.
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Proprietary Information: The substance may be part of a confidential research and

development program, and its details have not yet been publicly disclosed.

Internal or Non-Standardized Identifier: The number may be an internal designation used

within a specific organization and not a universally recognized CAS number.

Withdrawn or Obsolete Number: In rare cases, a CAS number may be withdrawn or

superseded.

Recommendations for Proceeding:

To enable us to provide the detailed technical guide you require, we kindly request that you:

Verify the CAS Number: Please confirm the accuracy of the CAS number from its original

source.

Provide Alternative Identifiers: If possible, please provide any other known identifiers for the

substance of interest, such as:

Chemical Name (IUPAC or common name)

Chemical Formula

SMILES Notation

InChI Key

Any associated trade names or internal codes

Upon receiving a valid identifier for the chemical substance, we will be pleased to proceed with

the development of a comprehensive technical guide that meets the detailed requirements of

your request, including a thorough analysis of its physicochemical properties, relevant

experimental protocols, and illustrative diagrams.

We are committed to providing accurate and in-depth scientific information to support your

research and development endeavors. We look forward to assisting you further once the

correct chemical identity can be established.
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To cite this document: BenchChem. [In-depth Technical Guide: The Physicochemical
Characteristics of CAS 139176-26-4]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587872/docs#in-depth-technical-guide-the-
physicochemical-characteristics-of-cas-139176-26-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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